![molecular formula C10H14N4O2S B3885876 4-methyl-N-[(5-nitro-2-thienyl)methylene]-1-piperazinamine](/img/structure/B3885876.png)
4-methyl-N-[(5-nitro-2-thienyl)methylene]-1-piperazinamine
Overview
Description
4-methyl-N-[(5-nitro-2-thienyl)methylene]-1-piperazinamine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as MNTX and has been found to have a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of MNTX is related to its ability to bind to the mu-opioid receptor and block the effects of opioids. MNTX acts as a competitive antagonist, meaning that it competes with opioids for binding to the receptor. When MNTX binds to the receptor, it prevents opioids from binding and activating the receptor, thereby blocking their effects.
Biochemical and Physiological Effects:
MNTX has a range of biochemical and physiological effects that make it a valuable tool for scientific research. In addition to its role as a selective antagonist of the mu-opioid receptor, MNTX has been found to have anti-inflammatory and anti-tumor properties. It has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MNTX in lab experiments is its high selectivity for the mu-opioid receptor. This makes it a valuable tool for studying the role of this receptor in pain and addiction. However, one limitation of using MNTX is its relatively low potency compared to other opioid antagonists such as naloxone. This means that higher concentrations of MNTX may be required to achieve the desired effect.
Future Directions
There are several future directions for research on MNTX. One area of interest is the development of more potent analogs of MNTX that can be used in lower concentrations. Another area of research is the study of the effects of MNTX on other opioid receptors, such as the delta and kappa receptors. Finally, there is interest in exploring the potential therapeutic applications of MNTX, particularly in the treatment of pain and addiction.
Conclusion:
In conclusion, 4-methyl-N-[(5-nitro-2-thienyl)methylene]-1-piperazinamine, or MNTX, is a valuable tool for scientific research. Its selectivity for the mu-opioid receptor makes it a valuable tool for studying the role of this receptor in pain and addiction. While there are limitations to using MNTX in lab experiments, its potential therapeutic applications make it an area of interest for future research.
Scientific Research Applications
MNTX has been extensively studied for its potential use as a tool in scientific research. One of the most promising areas of research is the study of pain and opioid receptors. MNTX has been found to be a highly selective antagonist of the mu-opioid receptor, which is responsible for mediating the effects of opioids such as morphine. This makes MNTX a valuable tool for studying the role of the mu-opioid receptor in pain and addiction.
Properties
IUPAC Name |
(E)-N-(4-methylpiperazin-1-yl)-1-(5-nitrothiophen-2-yl)methanimine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4O2S/c1-12-4-6-13(7-5-12)11-8-9-2-3-10(17-9)14(15)16/h2-3,8H,4-7H2,1H3/b11-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUDQIZDDZYJKOM-DHZHZOJOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)N=CC2=CC=C(S2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCN(CC1)/N=C/C2=CC=C(S2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.